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Compound of Interest

Compound Name: Sulfameter-d4

Cat. No.: B563909

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling, storage, and emergency
procedures for Sulfameter-d4, a deuterated analog of the sulfonamide antibiotic, Sulfameter.
The information is compiled and presented to meet the needs of laboratory and research
professionals.

Chemical and Physical Properties

Sulfameter-d4 is a stable, isotope-labeled form of Sulfameter. Its physical and chemical
properties are crucial for safe handling and storage.
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Property Value Source
CAS Number 1189483-96-2

Molecular Formula C11HsD4N4Os3S

Molecular Weight 284.33 g/mol

Appearance Yellow Solid [1]
Melting Point 205-207°C [1]

N DMSO (Slightly), Methanol
Solubility ) ) [1]
(Slightly, Sonicated)

Storage Temperature Refrigerator (2-8°C) [11[2]

Hazard Identification and Classification

Sulfameter-d4, like its parent compound and other sulfonamides, presents several hazards
that require careful management in a laboratory setting.

Hazard Classification Statement

Skin Irritation Causes skin irritation.

Eye Irritation Causes serious eye irritation.
Respiratory Irritation May cause respiratory irritation.[3][4]
Sensitization May cause an allergic skin reaction.

Experimental Protocols for Safe Handling

Adherence to strict protocols is essential to minimize exposure and ensure a safe working
environment.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure.
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Required Personal Protective Equipment

Lab Coat or Protective Clothing
NIOSH/MSHA Approved Respirator (if dust/fume risk

Appropriate Chemical-Resistant Gloves

Safety Glasses with Side Shields or Goggles

)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

General Handling and Hygiene

Follow these procedures to prevent contamination and accidental exposure.

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood to minimize
inhalation of dust.

¢ Avoid Contact: Do not get the substance in eyes, on skin, or on clothing.[5]

o Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or
smoking.[6] Contaminated work clothing should not be allowed out of the workplace.[6]

 Ingestion: Do not taste or swallow.[6]

Storage Protocol
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Proper storage is critical to maintain the integrity of Sulfameter-d4 and prevent accidents.
» Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]
e Location: Store in a refrigerator at 2-8°C.[2] Keep away from food, drink, and animal feed.[6]

o Incompatibilities: Store away from strong oxidizing agents, strong bases, chlorine, and nitric
acid.[5]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

The following diagram outlines the initial steps to take in case of accidental exposure.
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Caption: First-Aid Response to Exposure.

Accidental Release Measures
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In case of a spill, follow these steps to contain and clean the material safely.

Personnel: Keep unnecessary personnel away from the spill area.[6]

» Protection: Wear appropriate personal protective equipment (PPE), including a respirator,
during clean-up.[6]

o Containment: Prevent further leakage or spillage if it is safe to do so.[6] Avoid release to the
environment and do not flush into drains or surface water.[5][6]

o Clean-up: Sweep up the spilled solid material and shovel it into suitable containers for
disposal.[5] Avoid generating dust.[5] After the product has been recovered, flush the area
with water.[6]

Toxicological and Ecological Information

While specific toxicological data for the deuterated form is limited, the information for the parent
compound, Sulfameter, and other sulfonamides provides guidance.

o Mechanism of Action: Sulfonamides like Sulfameter act as competitive inhibitors of the
bacterial enzyme dihydropteroate synthase, which is necessary for folic acid synthesis.
Sulfameter is also a dihydrofolate reductase (DHFR) inhibitor.

o Ecological Hazards: This substance may be harmful to aquatic life with long-lasting effects.
[6] It should not be released into the environment.[6]

Disposal Considerations

Dispose of Sulfameter-d4 and any contaminated materials in accordance with local, state, and
federal regulations. Waste materials should be disposed of by a licensed waste disposal
company. Do not allow the product to enter drains.[3]

This guide is intended for informational purposes and should be used in conjunction with the
official Material Safety Data Sheet provided by the supplier. Always prioritize safety and adhere
to established laboratory best practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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